Cas no 862388-48-5 (β-D-Glucopyranose, 6-O-[6-O-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propen-1-yl]-β-D-glucopyranosyl]-, 1,2-bis[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-2-propenoate])

• Product Name: β-D-Glucopyranose, 6-O-[6-O-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propen-1-yl]-β-D-glucopyranosyl]-, 1,2-bis[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-2-propenoate]
• CAS No: 862388-48-5
• MF: C₄₅H₅₂O₂₃
• MW: 960.880596160889
• CID: 5303170
• Update Time: 2024-03-01

β-D-Glucopyranose, 6-O-[6-O-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propen-1-yl]-β-D-glucopyranosyl]-, 1,2-bis[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-2-propenoate] Chemical and Physical Properties

Names and Identifiers

• β-D-Glucopyranose, 6-O-[6-O-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propen-1-yl]-β-D-glucopyranosyl]-, 1,2-bis[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-2-propenoate]
• Gentianobiose-1,2-6'-triserucic acid glycoside

• Inchi： 1S/C45H52O23/c1-57-24-13-21(14-25(58-2)35(24)49)7-10-32(46)63-19-30-38(52)40(54)42(56)44(65-30)64-20-31-39(53)41(55)43(67-33(47)11-8-22-15-26(59-3)36(50)27(16-22)60-4)45(66-31)68-34(48)12-9-23-17-28(61-5)37(51)29(18-23)62-6/h7-18,30-31,38-45,49-56H,19-20H2,1-6H3/b10-7+,11-8+,12-9+/t30-,31-,38-,39-,40+,41+,42-,43-,44-,45+/m1/s1
• InChI Key： MUQGQMDIXLYGAC-PKCRMPFFSA-N
• SMILES： O([C@@H]1[C@H]([C@@H]([C@H](O[C@H]1OC(=O)/C=C/C1C=C(C(=C(C=1)OC)O)OC)CO[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)COC(=O)/C=C/C1C=C(C(=C(C=1)OC)O)OC)O)O)O)O)O)C(=O)/C=C/C1C=C(C(=C(C=1)OC)O)OC

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 1104.8±65.0 °C(Predicted)
• pka: 9.73±0.36(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acid glycosides